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CAS No.: 1163708-46-0

Cat. No.: B602340

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of targeted therapeutics and advanced diagnostics, the strategic use of high-

affinity molecular interactions is paramount. The biotin-streptavidin complex, renowned for its

exceptional bond strength, has long been a cornerstone of bioconjugation and detection

methodologies. This guide delves into a specialized derivative, D-Biotin Dimer Acid, a

molecule poised to enhance the capabilities of biotin-based technologies. As a bivalent ligand,

D-Biotin Dimer Acid offers unique advantages in applications requiring multivalent binding,

such as pre-targeted radioimmunotherapy and the development of sophisticated drug delivery

systems. This document serves as an in-depth technical resource, providing a comprehensive

overview of its commercial sourcing, synthesis, characterization, and practical applications,

with the aim of empowering researchers and drug development professionals to leverage the

full potential of this versatile molecule.
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Commercial Availability and Procurement of D-
Biotin Dimer Acid
D-Biotin Dimer Acid, also identified in pharmaceutical contexts as Biotin EP Impurity A, is

accessible through a number of specialized chemical and life science suppliers.[1][2][3][4]

When procuring this reagent, it is crucial to consider not only the purity but also the

accompanying characterization data to ensure the reliability and reproducibility of experimental

outcomes.

Table 1: Prominent Commercial Suppliers of D-Biotin Dimer Acid
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Supplier
Product
Name(s)

CAS
Number

Molecular
Formula

Molecular
Weight

Purity
(Typical)

Provided
Character
ization
Data

Santa Cruz

Biotechnol

ogy

D-Biotin

Dimer Acid

1163708-

46-0

C18H28N4

O4S2
428.57

Research

Grade

Certificate

of Analysis

(lot

specific)

Clearsynth
D-Biotin

Dimer Acid

1163708-

46-0

C18H28N4

O4S2
428.57

96.61% (by

HPLC)

Certificate

of Analysis

AA Blocks
D-Biotin

Dimer Acid

1163708-

46-0

C18H28N4

O4S2
428.57

Not

specified

Basic

properties

Sigma-

Aldrich

D-Biotin

Dimer Acid

1163708-

46-0

C18H28N4

O4S2
428.58

Not

specified

Certificate

of Analysis,

Certificate

of Origin

LGC

Standards

D-Biotin

Dimer Acid

1163708-

46-0

C18H28N4

O4S2

Not

specified

Reference

Standard

Not

specified

ChemicalB

ook

D-Biotin

DiMer Acid

1163708-

46-0

Not

specified

Not

specified
95%+

Basic

properties

Allmpus

BIOTIN EP

IMPURITY

A

1163708-

46-0

C18H28N4

O4S2
428.57

98% (by

HPLC)

COA,

HNMR,

MASS,

HPLC, IR,

TGA

Aquigen

Bio

Sciences

Biotin EP

Impurity A

1163708-

46-0

Not

specified

Not

specified

Reference

Standard

Sample

COA

available

Axios

Research

Biotin

Impurity A

1163708-

46-0

C18H28N4

O4S2
428.58

Reference

Standard

Compliant

with

regulatory

guidelines
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SRIRAMC

HEM

Biotin EP

Impurity A

1163708-

46-0

C18H28N4

O4S2
428.58

Pharmaceu

tical

Reference

Standard

Batch-

Specific

CoA

For research and development purposes, it is advisable to request a lot-specific Certificate of

Analysis (CoA) which typically includes data on purity (often determined by HPLC), identity

confirmation (through methods such as 1H-NMR and Mass Spectrometry), and physical

appearance.[1][5]

Synthesis and Characterization of D-Biotin Dimer
Acid
While D-Biotin Dimer Acid is commercially available, an understanding of its synthesis is

valuable for specialized applications or for the development of novel derivatives. The synthesis

of biotin and its analogues is a well-established field of organic chemistry.

Representative Synthetic Approach
The synthesis of D-Biotin Dimer Acid, formally named 5-((3aS,4S,6aR)-2-oxohexahydro-1H-

thieno[3,4-d]imidazol-4-yl)-2-(3-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-

yl)propyl)pentanoic acid, involves the coupling of two biotin moieties through a linker. A

plausible synthetic route could involve the activation of the carboxylic acid of one biotin

molecule and its subsequent reaction with an amino-functionalized second biotin derivative.
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Activation of Biotin

Functionalization of Second Biotin

Coupling Reaction Purification
D-Biotin Activated Biotin

(e.g., NHS-ester)

Activating Agent
(e.g., NHS, DCC)

D-Biotin Dimer Acid

Coupling

D-Biotin Amino-functionalized Biotin
Functionalization

Purified D-Biotin Dimer Acid

Purification
(e.g., HPLC)
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Caption: Generalized synthetic workflow for D-Biotin Dimer Acid.

Purification and Characterization
The purification of D-Biotin Dimer Acid is typically achieved through chromatographic

techniques, with High-Performance Liquid Chromatography (HPLC) being the method of choice

for achieving high purity.[1]

Table 2: Key Characterization Techniques for D-Biotin Dimer Acid
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Technique Purpose Expected Observations

1H-NMR Spectroscopy
Structural elucidation and

confirmation.

The spectrum should show

characteristic peaks for the

protons of the two biotin rings

and the linker, confirming the

covalent linkage.

Mass Spectrometry (MS)

Determination of molecular

weight and confirmation of

identity.

The observed mass should

correspond to the calculated

molecular weight of D-Biotin

Dimer Acid (C18H28N4O4S2,

approx. 428.57 g/mol ).[1]

High-Performance Liquid

Chromatography (HPLC)
Assessment of purity.

A single major peak indicates

high purity. The retention time

is specific to the compound

under the given

chromatographic conditions.

Infrared (IR) Spectroscopy
Identification of functional

groups.

The spectrum will show

characteristic absorption

bands for functional groups

such as C=O (carbonyl) of the

urea and carboxylic acid, N-H,

and C-H bonds.

Thermogravimetric Analysis

(TGA)

Assessment of thermal

stability.

Provides information on the

decomposition temperature of

the compound.

Applications in Research and Drug Development
The bivalent nature of D-Biotin Dimer Acid underpins its utility in applications where

multivalency can enhance binding affinity (avidity) and facilitate cross-linking.

Pre-targeted Radioimmunotherapy
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Pre-targeted radioimmunotherapy is a multi-step strategy designed to improve the therapeutic

index of radiolabeled antibodies by separating the tumor-targeting step from the delivery of the

radionuclide.

Step 1: Antibody-Streptavidin Conjugate Administration Step 2: Clearing Agent Administration (Optional)

Step 3: Radiolabeled D-Biotin Dimer Acid Administration

Tumor Cell

Antigen

Tumor-Bound
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Antibody-Streptavidin
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Targets Tumor Antigen

Clearing Agent

Circulating
Ab-SAv

Binds and Clears

Radiolabeled
D-Biotin Dimer Acid

Radionuclide

High-Avidity Binding
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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